Cas no 2228287-31-6 (3-methoxy-3-{3-(propan-2-yl)phenylmethyl}azetidine)

• Product Name: 3-methoxy-3-{3-(propan-2-yl)phenylmethyl}azetidine
• CAS No: 2228287-31-6
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 5891499
• PubChem ID: 165681312
• Update Time: 2025-08-03

3-methoxy-3-{3-(propan-2-yl)phenylmethyl}azetidine Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-3-{3-(propan-2-yl)phenylmethyl}azetidine
• EN300-1756249
• 2228287-31-6
• 3-methoxy-3-{[3-(propan-2-yl)phenyl]methyl}azetidine

• Inchi： 1S/C14H21NO/c1-11(2)13-6-4-5-12(7-13)8-14(16-3)9-15-10-14/h4-7,11,15H,8-10H2,1-3H3
• InChI Key： CPXDFSZVCBXIQT-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2C=CC=C(C(C)C)C=2)CNC1

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-methoxy-3-{3-(propan-2-yl)phenylmethyl}azetidine

3-Methoxy-3-{3-(Propan-2-yl)Phenylmethyl}Azetidine: A Comprehensive Overview

3-Methoxy-3-{3-(Propan-2-yl)Phenylmethyl}Azetidine, also known by its CAS number 2228287-31-6, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug design and material science.

The molecular structure of 3-Methoxy-3-{3-(Propan-2-yl)Phenylmethyl}Azetidine comprises a nitrogen-containing azetidine ring, which is a four-membered cyclic amine. Attached to this ring is a methoxy group at the 3-position, along with a substituted phenylmethyl group at the same position. The phenyl group is further substituted with an isopropyl group at the 3-position, adding complexity to the molecule's structure.

Recent studies have highlighted the importance of azetidine derivatives in medicinal chemistry, particularly due to their potential as bioisosteres of more common cyclic structures like piperidine or morpholine. The introduction of the methoxy group in this compound enhances its solubility and stability, making it a promising candidate for drug delivery systems.

The synthesis of 3-Methoxy-3-{3-(Propan-2-yl)Phenylmethyl}Azetidine involves a multi-step process that typically begins with the preparation of the azetidine ring. This is followed by functionalization at the 3-position with the methoxy and phenylmethyl groups through nucleophilic substitution or coupling reactions. Researchers have optimized these steps to improve yield and purity, leveraging modern catalytic methods and green chemistry principles.

In terms of applications, this compound has shown potential in several areas. In pharmacology, its structural features make it a candidate for targeting specific receptors or enzymes involved in various diseases. For instance, studies suggest that azetidine derivatives can modulate G-protein coupled receptors (GPCRs), which are critical targets for numerous therapeutic agents.

Beyond pharmacology, 3-Methoxy-3-{3-(Propan-2-yl)Phenylmethyl}Azetidine has also been explored in materials science for its ability to form stable crystalline structures. This property could be harnessed in the development of advanced materials with tailored mechanical or electronic properties.

The environmental impact and safety profile of this compound are also under scrutiny. Initial assessments indicate that it degrades under specific conditions, reducing its persistence in the environment. However, further studies are required to fully understand its ecological footprint and ensure safe handling practices.